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Compound of Interest

Compound Name: 4-Methoxybenzyl acetate

Cat. No.: B090953 Get Quote

An in-depth technical guide on the physical properties of p-anisyl acetate intended for

researchers, scientists, and drug development professionals.

Introduction
p-Anisyl acetate (also known as 4-methoxybenzyl acetate) is an aromatic ester valued for its

sweet, floral, and fruity aroma, reminiscent of vanilla, plum, and cherry.[1][2][3] It is found

naturally in various fruits and vanilla but is often synthesized for commercial use.[2] In

laboratory and industrial settings, particularly in fragrance, flavor, and pharmaceutical

industries, a thorough understanding of its physical properties is crucial for its application,

quality control, and safe handling.[4][5][6] This guide provides a comprehensive overview of the

key physical and chemical properties of p-anisyl acetate, detailed experimental protocols for

their verification, and essential safety information.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of p-anisyl acetate are summarized

below. These values are critical for predicting its behavior in various experimental and

manufacturing conditions.
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Property Value Source(s)

Molecular Formula C₁₀H₁₂O₃ [7][8][9]

Molecular Weight 180.20 g/mol [7][8][9][10]

Appearance Colorless to pale-yellow liquid [5][9][11]

Odor
Sweet, fruity, powdery, vanilla,

cherry, plum
[1][3]

Melting Point
-21.4 °C (More plausible) or 84

°C (Conflicting data)¹
[1][4][10][11]

Boiling Point
270 °C @ 760 mmHg; 137-139

°C @ 12 mmHg
[1][7][10]

Density 1.107 - 1.116 g/mL at 20-25 °C [1][7][9]

Refractive Index (n²⁰/D) 1.511 - 1.518 [7][9]

Vapor Pressure
12 Pa @ 20 °C; 0.020 mmHg

@ 25 °C
[7][8]

Flash Point >100 °C (>212 °F) [1][10][12]

Solubility
Soluble in alcohol; Water

solubility: 1.982 g/L @ 25 °C
[1][8][12]

logP (o/w) 1.887 - 1.9 [7][10]

CAS Number 104-21-2 [7][8][9]

¹Note on Melting Point: There is a significant discrepancy in reported melting points. While

many sources cite 84 °C, this is inconsistent with the substance's well-documented state as a

liquid at room temperature.[1][4][10][11] The value of -21.4 °C is more consistent with its

physical appearance and is considered more plausible.[11] Researchers should verify this

property if it is critical for their application.

Safety and Handling
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Proper handling of p-anisyl acetate is essential in a laboratory setting. The following table

summarizes its hazard classifications and precautionary statements according to the Globally

Harmonized System (GHS) and NFPA 704.

Hazard Class Code Description

GHS Hazard Statements H315 Causes skin irritation.[13]

H317
May cause an allergic skin

reaction.[2][11]

H319
Causes serious eye irritation.

[13]

H412
Harmful to aquatic life with

long lasting effects.[14]

GHS Precautionary

Statements
P273

Avoid release to the

environment.[14]

P280
Wear protective gloves/eye

protection/face protection.[13]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[13]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[13]

P501

Dispose of contents/container

to an approved waste disposal

plant.[14]

NFPA 704 Ratings Health 2

Flammability 1

Reactivity 0
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Spectroscopic Data
Spectroscopic analysis is fundamental for confirming the identity and purity of p-anisyl acetate.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is a key tool for

structural confirmation. The expected signals for p-anisyl acetate would include a singlet for

the acetyl methyl protons, a singlet for the methoxy protons, and distinct signals in the

aromatic region corresponding to the protons on the benzene ring.[15]

IR (Infrared) Spectroscopy: The IR spectrum provides information about the functional

groups present. Key absorption bands for p-anisyl acetate would include a strong C=O

stretch for the ester group and C-O stretches for the ether and ester linkages.

MS (Mass Spectrometry): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern. The mass spectrum of p-anisyl acetate would show a molecular ion

peak corresponding to its molecular weight (180.20 g/mol ).[7][9]

Experimental Protocols
The following are detailed methodologies for verifying the key physical properties of p-anisyl

acetate in a laboratory setting.

Determination of Density
The density of a liquid can be determined accurately using a pycnometer or by simply

measuring the mass of a known volume.[16][17]

Objective: To measure the density (mass per unit volume) of p-anisyl acetate.

Apparatus: Analytical balance, pycnometer (or a graduated cylinder and beaker), and a

temperature-controlled water bath or thermometer.[17][18]

Methodology:

Ensure the pycnometer (or graduated cylinder) is clean and completely dry.

Weigh the empty pycnometer on an analytical balance and record its mass (m₁).[16]
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Fill the pycnometer with p-anisyl acetate, ensuring no air bubbles are present. If using a

pycnometer with a stopper, the excess liquid will be expelled through the capillary.

Place the filled pycnometer in a water bath set to a specific temperature (e.g., 20 °C or 25

°C) and allow it to equilibrate.

Carefully dry the outside of the pycnometer and weigh it again to get the combined mass

(m₂).

To determine the exact volume of the pycnometer (V), repeat steps 1-5 using distilled

water, for which the density at the given temperature is known.

Calculation:

Mass of p-anisyl acetate (m_sample) = m₂ - m₁

Density (ρ) = m_sample / V

Measurement of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a

valuable indicator of purity.

Objective: To measure the refractive index of p-anisyl acetate.

Apparatus: An Abbe refractometer, a constant temperature water bath, and a dropper.[19]

[20]

Methodology:

Turn on the refractometer and the light source. Ensure the prism surfaces are clean and

dry.

Calibrate the instrument using a standard with a known refractive index, such as distilled

water.[19]

Connect the refractometer to a water bath set to 20 °C to maintain a constant temperature.
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Using a clean dropper, place a few drops of p-anisyl acetate onto the surface of the

measuring prism.[20]

Close the illuminating prism gently to spread the liquid into a thin film.

Look through the eyepiece and adjust the control knob until the boundary between the

light and dark fields is sharp and centered on the crosshairs.[19]

Read the refractive index value directly from the instrument's scale.

Clean the prisms thoroughly with a suitable solvent (e.g., ethanol or acetone) and a soft

lens tissue after the measurement.

Determination of Boiling Point
Determining the boiling point can help identify a substance and assess its purity. The boiling

point is often measured at reduced pressure for high-boiling compounds to prevent

decomposition.

Objective: To determine the boiling point of p-anisyl acetate.

Apparatus: Distillation flask, condenser, thermometer, heating mantle, and a vacuum source

(for reduced pressure measurement).

Methodology (Atmospheric Pressure):

Place a small volume of p-anisyl acetate and a few boiling chips into the distillation flask.

Set up a simple distillation apparatus. Position the thermometer so that the top of the bulb

is level with the bottom of the side-arm leading to the condenser.

Begin heating the flask gently with the heating mantle.

Record the temperature when the liquid begins to boil and a stable ring of condensate is

observed on the thermometer bulb. This stable temperature is the boiling point.

Methodology (Reduced Pressure):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.scribd.com/document/366475787/Measurement-of-Refractive-Index
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow the same setup but connect the distillation apparatus to a vacuum pump with a

manometer to measure the pressure.

Slowly reduce the pressure to the desired level (e.g., 12 mmHg).

Heat the sample and record the stable temperature at which it boils. This is the boiling

point at that specific pressure.[1]

Determination of Melting Point
Although p-anisyl acetate is a liquid at room temperature, determining its freezing point (or

melting point of the solid) is a key purity indicator.

Objective: To determine the melting point of solidified p-anisyl acetate.

Apparatus: Melting point apparatus (e.g., Mel-Temp) or a Thiele tube, capillary tubes, and a

cooling bath (e.g., ice-salt or dry ice-acetone).[21]

Methodology:

Place a small sample of liquid p-anisyl acetate in a test tube and cool it in a cooling bath

until it completely solidifies.

Grind the solidified sample into a fine powder.[22]

Pack a small amount of the powdered solid into a capillary tube to a height of 2-4 mm.[22]

[23]

Place the capillary tube into the melting point apparatus.

Heat the sample slowly (1-2 °C per minute) as the temperature approaches the expected

melting point.[21]

Record the temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the last crystal disappears (completion of melting). This range is the

melting point. A pure substance will have a sharp melting point range of 1-2 °C.[21]

Laboratory Workflow Visualization
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The following diagram illustrates a standard quality control workflow for an incoming sample of

p-anisyl acetate in a research or industrial laboratory. This process ensures the material meets

the required specifications before use.

Receive Sample

Visual Inspection
(Color, Clarity)

Physical Property Testing

Density Refractive Index

Purity Analysis
(e.g., GC)

Compare to Specifications

Accept Lot

Pass

Reject Lot

Fail

Click to download full resolution via product page

Caption: Quality Control Workflow for p-Anisyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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